Cas no 168208-30-8 (N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt)

• Product Name: N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt
• CAS No: 168208-30-8
• MF: C₈H₁₅N₃O₃S
• MW: 233.28800034523
• CID: 4610992
• PubChem ID: 154726458
• Update Time: 2025-06-14

N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt
• azanium;(2R)-2-acetamido-3-(2-cyanoethylsulfanyl)propanoate
• DB-214223
• 168208-30-8
• N-Acetyl-S-(2-cyanoethyl)cysteine Ammonium Salt; S-(2-Cyanoethyl)mercapturic Acid Ammonium Salt;

• Inchi： 1S/C8H12N2O3S.H3N/c1-6(11)10-7(8(12)13)5-14-4-2-3-9;/h7H,2,4-5H2,1H3,(H,10,11)(H,12,13);1H3/t7-;/m0./s1
• InChI Key： ARTXYBVDCHAPSC-FJXQXJEOSA-N
• SMILES： [C@H](C(=O)O)(NC(=O)C)CSCCC#N.N

Computed Properties

• Exact Mass: 233.08341252g/mol
• Monoisotopic Mass: 233.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 253
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119Ų

Additional information on N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt

Research Briefing on N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt (CAS: 168208-30-8) in Chemical Biology and Pharmaceutical Applications

N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt (CAS: 168208-30-8) is a specialized cysteine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique cyanoethyl and acetyl modifications, serves as a critical intermediate in the synthesis of bioactive molecules and as a biomarker in toxicological studies. Recent advancements have highlighted its role in drug development, proteomics, and metabolic pathway analysis, making it a compound of considerable interest to researchers in the field.

One of the primary applications of N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt is in the study of xenobiotic metabolism, particularly in the context of acrylonitrile exposure. Acrylonitrile, a widely used industrial chemical, is metabolized in vivo to form cyanoethyl adducts with cysteine residues in proteins and peptides. The ammonium salt derivative serves as a stable and water-soluble analog of these adducts, facilitating their detection and quantification in biological samples. Recent studies have leveraged this property to develop highly sensitive mass spectrometry-based assays for monitoring acrylonitrile exposure in occupational and environmental settings.

In addition to its role in toxicology, this compound has emerged as a valuable tool in proteomics research. The cyanoethyl moiety can act as a reversible protecting group for thiols, enabling selective modification and labeling of cysteine residues in proteins. This property has been exploited in the development of novel chemical probes for studying protein-protein interactions and post-translational modifications. A 2023 study published in the Journal of Proteome Research demonstrated the utility of N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt in the chemoselective enrichment of cysteine-containing peptides, significantly enhancing the depth of coverage in bottom-up proteomics workflows.

Recent synthetic chemistry advancements have also focused on optimizing the production and purification of N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt to meet the growing demand for high-purity standards in research and diagnostic applications. A team at the University of Cambridge reported a novel enzymatic synthesis route in 2024 that improves yield and reduces byproduct formation compared to traditional chemical methods. This development is particularly significant for scaling up production while maintaining the stringent purity requirements necessary for pharmaceutical applications.

The compound's potential in drug development has been another area of active investigation. Its structural features make it a promising scaffold for designing cysteine protease inhibitors, which are relevant targets in numerous disease states including cancer, parasitic infections, and inflammatory disorders. Computational docking studies published in Bioorganic & Medicinal Chemistry Letters (2024) suggest that derivatives of N-Acetyl-S-(2-cyanoethyl)-L-cysteine may exhibit selective inhibition against cathepsin family proteases, opening new avenues for structure-based drug design.

Looking forward, researchers anticipate that N-Acetyl-S-(2-cyanoethyl)-L-cysteine Ammonium Salt will play an increasingly important role in the development of targeted covalent inhibitors, a rapidly growing class of therapeutics. Its unique combination of reactivity and stability makes it an attractive starting point for medicinal chemistry optimization. Furthermore, ongoing advances in analytical techniques are expected to reveal additional applications in metabolomics and biomarker discovery, solidifying its position as a multifunctional tool in chemical biology research.